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Compound of Interest

2-bromo-N-
Compound Name:

(cyclohexylmethyl)acetamide
CAS No.: 895244-78-7

Cat. No.: B1375154

Get Quote

Executive Summary & Chemical Profile

2-bromo-N-(cyclohexylmethyl)acetamide is an

-haloacetamide, a class of chemicals characterized by a highly electrophilic carbon-halogen
bond adjacent to a carbonyl group.[1] Unlike generic organic waste, this compound functions
as a potent alkylating agent.[1]

In a biological context, the electrophilic

-carbon can irreversibly alkylate DNA or protein residues (specifically cysteine thiols and
histidine imidazoles), leading to cytotoxicity or sensitization.[1] Therefore, disposal protocols
must prioritize nucleophilic deactivation or high-temperature destruction to prevent
environmental persistence or downstream biological harm.[1]

Chemical Identity & Hazard Matrix
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Property Specification Operational Implication

Potent Electrophile (Alkylating

Functional Class -Haloacetamide Agent)

Dust inhalation risk; requires

Physical State Solid (typically) ) )
particular spill management.[2]
Enhanced skin absorption
Lipophilicity High (Cyclohexyl group) compared to simple
acetamides.
o ] ) Can be chemically quenched
Reactivity Reacts with Nucleophiles ]
(see Section 3).
] ) ) N Do not dispose of in general
Primary Hazard Skin/Eye Irritant, Sensitizer

trash.[1][3]

Waste Stream Classification

Regulatory compliance requires accurate characterization. As this specific compound is not
listed on the EPA "P" or "U" lists (RCRA), it defaults to a characteristic waste or a "Not
Otherwise Specified” (N.O.S.)[1] classification based on its toxicity profile.[4]

Recommended Waste Codes (US RCRA | EU CLP)

e Primary Stream: Halogenated Organic Waste.[5]

e US RCRA Code:D003 (Reactive) is possible if highly unstable, but typically falls under
Hazardous Waste, Solid, N.O.S. for lab-scale disposal.[1]

o Segregation: Must be kept separate from strong bases (exothermic polymerization/hydrolysis
risk) and oxidizers.

Protocol: Chemical Deactivation (Quenching)

Use this protocol for cleaning spills, deactivating glassware residues, or pre-treating small
quantities before disposal.[1] Do not use this for bulk waste unless authorized by your facility's
safety officer.
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The Principle: We utilize the chemical's electrophilicity against itself. By introducing a "soft"
nucleophile (Sodium Thiosulfate), we displace the Bromine atom, converting the toxic alkyl
bromide into a benign Bunte salt (water-soluble thiosulfate ester).[1]

The "Thiosulfate Quench" Procedure[1]

Reagents:
e Sodium Thiosulfate (

), 10% aqueous solution.

e Sodium Bicarbonate (
), solid or saturated solution (to maintain pH).
Step-by-Step:

» Preparation: Dissolve the residue or spill in a minimal amount of acetone or ethanol (if not
already in solution).

e Activation: Add the 10% Sodium Thiosulfate solution (Excess: ~20 molar equivalents relative
to the bromide).

o Buffering: Add Sodium Bicarbonate to ensure the solution remains slightly alkaline (pH 8-9).
Rationale: Prevents the decomposition of thiosulfate into sulfur dioxide.

e Reaction Time: Stir or let stand for 24 hours. The solution should turn from a potential irritant
to a water-soluble salt mixture.

 Verification: Check pH. If acidic, neutralize.[1][6]

» Final Disposal: The resulting mixture is now a non-alkylating aqueous waste (high COD).
Dispose of via the Aqueous Chemical Waste stream (do not pour down the drain without
EHS approval).

Deactivation Mechanism

The following diagram illustrates the transition from Toxic Electrophile to Benign Salt:
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2-bromo-N-(cyclohexylmethyl)acetamide Bunte Salt Derivative
(Toxic Electrophile) (Water Soluble / Non-Toxic)

SN2 Substitution
(Bromine Displacement)

Sodium Thiosulfate
(Soft Nucleophile) (Benign Salt)

Click to download full resolution via product page

Figure 1: Nucleophilic substitution mechanism converting the alkylating bromide into a stable
thiosulfate ester.

Operational Disposal Workflow

For standard laboratory operations, follow this decision logic to ensure compliance and safety.
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Waste Generation

Physical State?

Dissolved

Solid / Powder Solution / Mother Liquor

Do NOT mix with
Acids/Bases

Double Bag (Poly) or

Wide-Mouth Jar Segregate: Halogenated Solvents

Label: 'Halogenated Amide'
Hazard: Irritant/Toxic

High-Temp Incineration
(Commercial Facility)

Click to download full resolution via product page

Figure 2: Decision tree for segregating and packaging waste based on physical state.

Emergency Spill Response

Scenario: A 5g container of solid 2-bromo-N-(cyclohexylmethyl)acetamide drops and

shatters.

o Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved), safety
goggles, and a lab coat.[1] If powder is airborne, use an N95 or P100 respirator.[1]
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» Containment: Cover the spill gently with vermiculite or spill pads to prevent dust dispersion.
Do not dry sweep.[3]

o Deactivation (In-Situ):

o Wet the spill area slightly with the Sodium Thiosulfate solution (described in Section 3) to
suppress dust and initiate quenching.

e Cleanup: Scoop the wet slurry into a hazardous waste container.

o Surface Decontamination: Wipe the surface 3 times with a soap/water solution, followed by
an ethanol wipe.

o Disposal: Label the waste container as "Debris contaminated with Halogenated Amides."

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press. [Link]

e U.S. Environmental Protection Agency. (2024). Define Hazardous Waste: Listed and
Characteristic Wastes (40 CFR Part 261). EPA.gov. [Link]

e Lunn, G., & Sansone, E. B. (1994).[1] Destruction of Hazardous Chemicals in the Laboratory.
Wiley-Interscience. (Referencing standard protocols for alkylating agent deactivation).

e PubChem. (2025). Compound Summary: 2-Bromoacetamide (Analogous Reactivity Profile).
National Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Proper Disposal & Handling of 2-
bromo-N-(cyclohexylmethyl)acetamide[1][2]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1375154/docs#operational-guide-proper-disposal-
handling-of-2-bromo-n-cyclohexylmethyl-acetamide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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